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Compound of Interest

2-(2,5-dimethylphenyl)benzoic
Acid

Cat. No. B6363624

Compound Name:

A Note on Isomeric Specificity: Initial searches for "2-(2,5-dimethylphenyl)benzoic acid" did
not yield a specific, registered CAS number, suggesting it is not a commonly cataloged
compound. This guide will therefore focus on the closely related and well-documented
structural isomer, 2,5-Dimethylbenzoic Acid (CAS No. 610-72-0), also known as isoxylic acid.
This compound features the same molecular formula but with the dimethyl substitution on the
benzoic acid ring. The information presented herein is pertinent to this specific isomer.

Compound Identification and Properties

2,5-Dimethylbenzoic acid is a disubstituted aromatic carboxylic acid. The presence of the
methyl groups and the carboxylic acid moiety on the benzene ring dictates its chemical
reactivity and physical properties.

Physicochemical Data
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Property Value Reference

CAS Number 610-72-0 [1]

Molecular Formula CoH1002 [1]

Molecular Weight 150.17 g/mol [1]

IUPAC Name 2,5-Dimethylbenzoic acid [1]

Synonyms Is-oxylic acid, 2-Carboxy-1,4- o
dimethylbenzene

Appearance White crystalline solid

Melting Point 132-134 °C

Boiling Point 268 °C

Solubility Soluble in ethanol, ether, and

hot water.

Spectroscopic Data

Spectroscopy Key Features
Signals corresponding to two distinct methyl

1H NMR groups, aromatic protons, and a carboxylic acid
proton.
Resonances for two methyl carbons, six

13C NMR aromatic carbons (four substituted, two

unsubstituted), and one carboxyl carbon.

IR Spectroscopy

Characteristic peaks for O-H stretching of the
carboxylic acid, C=0 stretching of the carbonyl
group, and C-H stretching of the aromatic ring

and methyl groups.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight, along with characteristic

fragmentation patterns.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C610720&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C610720&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C610720&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C610720&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C610720&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6363624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols

The synthesis of 2,5-dimethylbenzoic acid can be achieved through various methods, with the
oxidation of 2,5-dimethylbenzaldehyde or the Grignard carboxylation of 1-bromo-2,5-
dimethylbenzene being common laboratory routes.

Generalized Synthesis Workflow

Generalized Synthesis of 2,5-Dimethylbenzoic Acid
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Caption: Synthetic routes to 2,5-dimethylbenzoic acid.

Experimental Protocol: Grignard Carboxylation

o Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and magnetic stirrer, magnesium turnings are suspended in
anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon). A solution of 1-
bromo-2,5-dimethylbenzene in anhydrous diethyl ether is added dropwise to initiate the
reaction. The mixture is then refluxed until the magnesium is consumed, yielding the
Grignard reagent, 2,5-dimethylphenylmagnesium bromide.

o Carboxylation: The Grignard reagent is cooled in an ice-salt bath, and finely crushed dry ice
(solid CO2) is added portion-wise with vigorous stirring. The reaction mixture will thicken as
the magnesium salt of the carboxylic acid precipitates.

o Workup: After the addition of dry ice is complete, the reaction is quenched by the slow
addition of dilute hydrochloric acid. This protonates the carboxylate salt and dissolves the
remaining magnesium salts.

« |solation and Purification: The ether layer is separated, and the aqueous layer is extracted
with diethyl ether. The combined organic extracts are washed with brine, dried over
anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude
2,5-dimethylbenzoic acid can be purified by recrystallization from a suitable solvent system,
such as ethanol/water.

Biological and Pharmacological Context

While specific biological activity data for 2,5-dimethylbenzoic acid is not extensively
documented in publicly available literature, the broader class of benzoic acid derivatives and
molecules containing the 2,5-dimethylphenyl moiety are of interest in medicinal chemistry.

The 2,5-dimethylphenyl scaffold is a structural feature in some antimicrobial compounds.[2] For
instance, it is found in certain phenylpropanoids that exhibit activity against a range of
microorganisms, including bacteria and fungi.[2] The development of novel compounds bearing
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the 2,5-dimethylphenyl substituent has been explored for targeting multidrug-resistant
pathogens.[2]

Benzoic acid and its derivatives, in general, are known for a wide range of biological activities,
including antimicrobial, anti-inflammatory, and anticancer properties.[3][4] The mechanism of
action often involves the disruption of cellular processes due to their acidic nature, interactions
with enzymes, or disruption of cell membranes.[3][4]

Logical Relationship in Drug Discovery

Role of 2,5-Dimethylphenyl Moiety in Drug Discovery
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Caption: Potential roles of the 2,5-dimethylphenyl scaffold.

Applications and Future Directions

2,5-Dimethylbenzoic acid can serve as a valuable building block in organic synthesis. The
carboxylic acid group can be readily converted into other functional groups such as esters,
amides, and acid chlorides, providing access to a wide range of derivatives. These derivatives
can be explored for various applications, including:

» Materials Science: As a monomer or additive in the synthesis of polymers with specific
thermal or mechanical properties.
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o Agrochemicals: As a scaffold for the development of new herbicides, pesticides, or plant
growth regulators.

e Pharmaceutical Research: As a starting material for the synthesis of more complex
molecules with potential therapeutic activities.

Future research could focus on the systematic evaluation of the biological activities of 2,5-
dimethylbenzoic acid and its derivatives, as well as their potential applications in materials
science and agrochemicals. The development of efficient and scalable synthetic routes will be
crucial for enabling these investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzoic acid, 2,5-dimethyl- [webbook.nist.gov]

2. Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as
Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive
Pathogens - PMC [pmc.ncbi.nim.nih.gov]

e 3. jjarsct.co.in [ijarsct.co.in]
e 4. jjrpr.com [ijrpr.com]

¢ To cite this document: BenchChem. [Navigating the Landscape of Dimethyl-Substituted
Biaryl Carboxylic Acids: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6363624#2-2-5-dimethylphenyl-benzoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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